Cas no 59662-32-7 (4-n-Heptylbiphenyl)

• Product Name: 4-n-Heptylbiphenyl
• CAS No: 59662-32-7
• MF: C₁₉H₂₄
• MW: 252.393865585327
• CID: 57456
• PubChem ID: 108798
• Update Time: 2025-04-18

4-n-Heptylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-n-Heptylbiphenyl
• 4-N-Heptyldiphenyl
• 1-heptyl-4-phenylbenzene
• 1,1'-Biphenyl,4-heptyl
• 4-Heptyl-1,1'-biphenyl
• 4-heptyl-1-phenylbenzene
• 4-Heptylbiphenyl
• 4-Heptyl-diphenyl
• 4-n-Heptyl-biphenyl
• 4-n-Heptylbiphenyl1000µg
• p-Heptylbiphenyl
• p-n-Heptylbiphenyl
• 82832-74-4
• 4-Heptyl-1,1'-biphenyl #
• KZIZPXDIBXXKAJ-UHFFFAOYSA-N
• 59662-32-7
• [1,1'-Biphenyl]-4-ol, 4'-heptyl-
• 4-Heptyl-biphenyl
• MFCD00051790
• AKOS015917899
• FT-0618579
• 1,1'-Biphenyl, 4-heptyl-
• DTXSID9069346

• MDL： MFCD00051790
• Inchi： 1S/C19H24/c1-2-3-4-5-7-10-17-13-15-19(16-14-17)18-11-8-6-9-12-18/h6,8-9,11-16H,2-5,7,10H2,1H3
• InChI Key： KZIZPXDIBXXKAJ-UHFFFAOYSA-N
• SMILES： C(CCC1C=CC(C2C=CC=CC=2)=CC=1)CCCC
• BRN： 2087250

Computed Properties

• Exact Mass: 252.18800
• Monoisotopic Mass: 252.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Low melting point solid
• Density: 0.934
• Melting Point: 28 °C
• Boiling Point: 175 °C
• Flash Point: 175-176°C/2mm
• Refractive Index: 1.5538
• PSA: 0.00000
• LogP: 5.86650

4-n-Heptylbiphenyl Security Information

• Safety Instruction： S24/25
• TSCA：Yes
• Safety Term：S24/25